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Compound of Interest

Compound Name: Phenazine-1-carbaldehyde

Cat. No.: B15497610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and

biological relevance of phenazine-1-carbaldehyde and the broader class of phenazine

compounds. Phenazines are a significant class of nitrogen-containing heterocyclic compounds

known for their diverse biological activities, making them a subject of interest in drug discovery

and development.

Physical Properties of Phenazine-1-carbaldehyde
Experimental Data
Extensive literature searches did not yield experimentally determined melting point and

solubility data for phenazine-1-carbaldehyde. This suggests that while the compound is

known, its specific physical properties may not have been extensively characterized or reported

in readily accessible scientific literature.

Computed Physical Properties
In the absence of experimental data, computational predictions provide an estimation of the

physical properties of phenazine-1-carbaldehyde. The following data is derived from the

PubChem database and should be considered as predicted values.
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Property Value Source

Molecular Formula C₁₃H₈N₂O PubChem

Molecular Weight 208.22 g/mol PubChem

XLogP3-AA (LogP) 2.1 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 208.06366288 g/mol PubChem

Topological Polar Surface Area 42.9 Å² PubChem

Note: These values are computationally generated and have not been experimentally verified.

Physical Properties of the Parent Compound: Phenazine
For comparative purposes, the physical properties of the parent phenazine molecule are well-

documented. Phenazine typically appears as yellow needles.[1] It is sparingly soluble in alcohol

and insoluble in water.[1] Concentrated sulfuric acid dissolves phenazine, resulting in a deep-

red solution.[1]

Synthesis and Experimental Protocols
General Synthesis of the Phenazine Core: The Wohl-Aue
Reaction
A classic method for synthesizing the phenazine core is the Wohl-Aue reaction.[1] This reaction

involves the condensation of an aniline with a nitrobenzene in the presence of a base, typically

potassium hydroxide, and often with heating.

Experimental Protocol (General):

A mixture of an appropriately substituted aniline and a substituted nitrobenzene is heated in

the presence of potassium hydroxide.
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The reaction mixture is typically heated at elevated temperatures for several hours.

Upon completion, the reaction mixture is cooled and treated with water to dissolve the

inorganic salts.

The crude phenazine product is then isolated by filtration or extraction with an organic

solvent.

Purification is typically achieved through recrystallization or column chromatography.

Substituted Aniline

Wohl-Aue Reaction

Substituted Nitrobenzene

Base (e.g., KOH)

Heat

Phenazine Derivative

Click to download full resolution via product page

Caption: General workflow of the Wohl-Aue reaction for phenazine synthesis.

Potential Synthesis of Phenazine-1-carbaldehyde
While a specific, detailed protocol for the synthesis of phenazine-1-carbaldehyde was not

found in the surveyed literature, a plausible route would involve the oxidation of the

corresponding alcohol, 1-(hydroxymethyl)phenazine. This precursor could potentially be

synthesized via the Wohl-Aue reaction using appropriately substituted starting materials or

through modification of phenazine-1-carboxylic acid.
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Biosynthesis of the Phenazine Core
Many phenazine derivatives are natural products synthesized by bacteria, most notably from

the genus Pseudomonas.[2] The biosynthesis of the phenazine core originates from the

shikimic acid pathway.[3] Two molecules of chorismic acid are converted to the key

intermediate, phenazine-1-carboxylic acid (PCA), through a series of enzymatic steps.[3]
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Caption: Biosynthetic pathway of phenazine-1-carboxylic acid (PCA).
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Biological Significance and Signaling
Phenazines produced by bacteria play crucial roles in microbial competition and survival. In

Pseudomonas aeruginosa, phenazines are redox-active signaling molecules involved in

quorum sensing, a cell-to-cell communication system that coordinates gene expression, and

are important for biofilm formation.[2]
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Caption: Role of phenazines in bacterial signaling and survival.

Conclusion
Phenazine-1-carbaldehyde is a derivative of the biologically significant phenazine scaffold.

While specific experimental data on its physical properties are not readily available, its

structural relationship to other well-studied phenazines suggests it may possess interesting

biological activities. The synthesis of this and other phenazine derivatives can be approached

through established methods like the Wohl-Aue reaction. The rich biochemistry of phenazine

biosynthesis and their role in bacterial signaling continue to make them attractive targets for

research in drug discovery and chemical biology. Further experimental characterization of

phenazine-1-carbaldehyde is warranted to fully elucidate its chemical and biological

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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